Cas no 2034584-02-4 (4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 2034584-02-4
• MF: C₂₀H₂₂N₂O₆S
• MW: 418.463484287262
• CID: 5358992
• Update Time: 2025-08-05

4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-((benzo[d][1,3]dioxol-5-yloxy)methyl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide
• 4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• 4-[3-(1,3-benzodioxol-5-yloxymethyl)azetidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide

• Inchi： 1S/C20H22N2O6S/c1-21(2)29(24,25)17-6-3-15(4-7-17)20(23)22-10-14(11-22)12-26-16-5-8-18-19(9-16)28-13-27-18/h3-9,14H,10-13H2,1-2H3
• InChI Key： XFRNOZVSQZMLML-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CC(COC2=CC=C3C(=C2)OCO3)C1)=O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• XLogP3: 2
• Topological Polar Surface Area: 93.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide

4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034584-02-4, known as 4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzodioxole moiety, an azetidine ring, and a sulfonamide group. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such molecules in drug discovery and development. The benzodioxole group, in particular, has been shown to enhance the stability and bioavailability of compounds in biological systems. This is due to its ability to form hydrogen bonds and participate in π–π interactions, which are crucial for molecular recognition and binding affinity. The azetidine ring, a four-membered nitrogen-containing heterocycle, adds rigidity to the molecule and can act as a scaffold for further functionalization. This structural rigidity is often desirable in drug design as it can improve the selectivity and potency of bioactive molecules.

The sulfonamide group at the benzene ring further enhances the compound's pharmacokinetic properties. Sulfonamides are well-known for their ability to improve solubility and reduce toxicity, making them valuable in medicinal chemistry. Recent research has also explored the use of sulfonamides as bioisosteres of carboxylic acids, offering a way to modulate the physicochemical properties of drugs without altering their core structure significantly.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing new therapeutic agents. Its structure suggests that it could be tailored to target specific biological pathways or receptors. For instance, modifications to the benzodioxole or azetidine moieties could enable the creation of derivatives with enhanced selectivity for certain enzymes or ion channels. Such derivatives could potentially be used in treating conditions such as inflammation, neurodegenerative diseases, or cardiovascular disorders.

In addition to its pharmacological applications, this compound also holds interest for materials science researchers. Its rigid structure and functional groups make it a candidate for use in supramolecular chemistry or as a building block for advanced materials. For example, the azetidine ring could serve as a component in self-assembling systems or nanomaterials, while the sulfonamide group could facilitate interactions with other molecules or surfaces.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions that highlight modern organic synthesis techniques. The assembly of the benzodioxole moiety typically requires precise control over oxidation states and stereochemistry. Similarly, the formation of the azetidine ring often involves catalytic methods or transition metal-mediated cyclizations. These synthetic challenges underscore the importance of interdisciplinary approaches in organic chemistry.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. Molecular modeling studies have revealed details about its electronic structure, conformational flexibility, and potential binding modes with biological targets. Such computational tools are increasingly being used to guide experimental efforts, reducing the time and resources required for drug discovery.

In conclusion, 4-{3-[(2H-1,3-benzodioxol-5-yloxy)methyl]azetidine-1-carbonyl}-N,N-dimethylbenzene-1-sulfonamide represents a fascinating example of modern chemical innovation. Its unique structure endows it with diverse functional capabilities that span from drug development to materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.